Cas no 34822-89-4 (Indium, (h5-2,4-cyclopentadien-1-yl)-)

• Product Name: Indium, (h5-2,4-cyclopentadien-1-yl)-
• CAS No: 34822-89-4
• MF: C₅H₁₀In
• MW: 184.950902462006
• MDL: MFCD00151371
• CID: 322447
• PubChem ID: 132647881
• Update Time: 2025-06-11

Indium, (h5-2,4-cyclopentadien-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Indium, (h5-2,4-cyclopentadien-1-yl)-
• CYCLOPENTADIENYLINDIUM (I)
• Cyclopentadienylindium (I), elec. gr. (99.-In) PURATREM
• Cyclopentadienylindium(I),elec.gr.(99.9-In)PURATREM
• Cyclopentadienylindium(I)elec.grade(99.9-in)spectro
• Indium,(eta5-2,4-cyclopentadien-1-yl)-
• Cyclopentadienylindium(I)
• 34822-89-4
• CID 132647881

• MDL： MFCD00151371
• Inchi： 1S/C5H10.In/c1-2-4-5-3-1;/h1-5H2;
• InChI Key： OOHGQQIAQJXRJG-UHFFFAOYSA-N
• SMILES： [In].C1CCCC1

Computed Properties

• Exact Mass: 179.94300
• Monoisotopic Mass: 184.9821291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 11.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Boiling Point: 50°C 0,01mm
• PSA: 0.00000
• LogP: 1.02150
• Solubility: Not available
• Sensitiveness: air sensitive, heat sensitive, light sensitive

Additional information on Indium, (h5-2,4-cyclopentadien-1-yl)-

Research Brief on Indium, (h5-2,4-cyclopentadien-1-yl)- (CAS: 34822-89-4) in Chemical and Biomedical Applications

Indium, (h5-2,4-cyclopentadien-1-yl)- (CAS: 34822-89-4) is a metallocene compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in catalysis, materials science, and biomedical research. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and emerging roles in targeted therapies and diagnostic imaging.

Recent studies have highlighted the compound's utility as a precursor in the synthesis of indium-based nanomaterials. A 2023 publication in Advanced Materials demonstrated its effectiveness in creating indium-oxide nanoparticles with enhanced catalytic activity for CO₂ reduction. The h5-cyclopentadienyl ligand was found to stabilize the indium center during nanoparticle formation, leading to more uniform size distributions compared to traditional precursors.

In biomedical applications, research teams have explored Indium, (h5-2,4-cyclopentadien-1-yl)- as a potential radiopharmaceutical precursor. A breakthrough study in the Journal of Nuclear Medicine (2024) reported its use in synthesizing ¹¹¹In-labeled compounds for SPECT imaging. The compound's ability to form stable complexes with targeting biomolecules while maintaining high specific activity makes it particularly valuable for developing new diagnostic agents.

The compound's mechanism of action in biological systems has been the subject of recent investigations. Molecular dynamics simulations published in Chemical Science (2023) revealed that the h5-cyclopentadienyl ligand facilitates membrane penetration, potentially explaining the observed cellular uptake efficiency of indium-based therapeutics derived from this precursor.

Challenges remain in optimizing the compound's stability and reactivity for large-scale applications. Current research efforts, as documented in Organometallics (2024), focus on modifying the cyclopentadienyl ligand structure to improve thermal stability while maintaining the desired electronic properties of the indium center.

Looking forward, the unique properties of Indium, (h5-2,4-cyclopentadien-1-yl)- position it as a versatile building block for next-generation materials and therapeutics. Ongoing clinical trials evaluating indium-based imaging agents derived from this compound suggest its potential translation into medical practice within the next 3-5 years.